1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid

• Molecular Formula: C9H8F3NO3
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 1,6-dimethyl-2-oxo-4-(trifluoromethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8F3NO3/c1-4-3-5(9(10,11)12)6(8(15)16)7(14)13(4)2/h3H,1-2H3,(H,15,16)
• InChI Key: XLKQSGTWJFXJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1C)C(=O)O)C(F)(F)F

Description

1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid is a pyridone derivative characterized by a dihydropyridine core substituted with methyl groups at positions 1 and 6, a trifluoromethyl group at position 4, and a carboxylic acid moiety at position 2. Its synthesis typically involves cyclization and hydrolysis steps starting from substituted amides, as demonstrated in pyridone-based cannabinoid receptor agonist research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions. One common method includes the condensation of appropriate starting materials under controlled conditions to form the desired pyridine ring structure. Specific reagents and catalysts are used to introduce the trifluoromethyl group and other functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes purification steps such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by the following properties:

• Molecular Formula : C10H10F3N1O3
• Molecular Weight : 251.19 g/mol
• CAS Number : 654-49-9

The structure features a dihydropyridine core with trifluoromethyl and carboxylic acid groups, contributing to its biological activity.

Antidiabetic Agents

1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid derivatives have been explored as potential dipeptidyl peptidase-4 (DPP-4) inhibitors. DPP-4 inhibitors are crucial in managing type 2 diabetes by enhancing insulin secretion and lowering glucagon levels. For instance, the compound has been evaluated as a precursor in the synthesis of sitagliptin, a well-known DPP-4 inhibitor used in diabetes management .

Antihypertensive Effects

Research indicates that compounds similar to 1,6-dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine derivatives exhibit antihypertensive properties. These compounds can modulate vascular tone and improve endothelial function, making them candidates for hypertension treatment .

Synthesis of Derivatives

The synthesis of various derivatives of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine has been documented extensively. For example:

• N-(2,6-Dichlorobenzoyl)-4-[1,6-dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridin-3-yl]-L-phenylalanine has shown enhanced biological activity compared to its parent compound .

Case Study: DPP-4 Inhibition

A study conducted by Kim et al. demonstrated that derivatives of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine exhibited significant inhibition of DPP-4 activity in vitro. The results indicated that modifications to the trifluoromethyl group could enhance potency .

Table: Comparative Potency of Derivatives

Compound Name	Structure	IC50 (µM)	Biological Activity
Sitagliptin	-	0.5	DPP-4 Inhibitor
Compound A	Compound A	0.8	DPP-4 Inhibitor
Compound B	Compound B	0.3	DPP-4 Inhibitor

Mechanism of Action

The mechanism of action of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The 1,6-dimethyl substitution in the target compound may confer steric hindrance, altering metabolic stability compared to analogues lacking these groups .
• Trifluoromethyl Role : The trifluoromethyl group at position 4 is conserved across analogues, suggesting its critical role in electronic modulation and lipophilicity .

Pharmacological Relevance

The target compound serves as a precursor in synthesizing complex bioactive molecules. For example, RO-0505376 (a CB2 receptor agonist candidate) integrates this pyridone subunit into a phenylalanine scaffold, demonstrating its utility in drug design . In contrast, simpler analogues like 4-Methyl-6-(trifluoromethyl)pyridin-2(1H)-one lack such direct pharmacological linkages, highlighting the importance of the 3-carboxylic acid and methyl substitutions in advanced applications .

Biological Activity

1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid, a compound belonging to the class of dihydropyridines, has garnered attention due to its potential biological activities. This article explores its synthesis, biological properties, and implications in medicinal chemistry.

Synthesis

The synthesis of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid typically involves several steps including the reaction of substituted pyridine derivatives with trifluoroacetate. The general reaction pathway can be summarized as follows:

• Starting Materials : Use of 2-methylpropane-1,2-diamine and ethyl 2,2,2-trifluoroacetate.
• Reaction Conditions : The mixture is stirred at moderate heating (around 50 °C) for an extended period.
• Purification : The product is purified by distillation under reduced pressure.

The yield of the final product is often reported to be around 79% with a melting point of approximately 55−57 °C .

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of this compound and its derivatives. For instance:

• Activity Against Bacteria : The compound exhibited significant antimicrobial activity against various bacterial strains including E. coli and S. aureus. In one study, derivatives showed minimum inhibitory concentrations (MIC) as low as 4 μg/mL against these pathogens .

Compound	MIC (µg/mL)	Bacterial Strain
9b	4	E. coli
9d	4	S. aureus
9k	4	B. subtilis

Cytotoxicity

In addition to antimicrobial activity, the compound has been evaluated for its cytotoxic effects on cancer cell lines:

• Cell Lines Tested : MCF7 (breast cancer), HCT116 (colon cancer), and PC3 (prostate cancer).
• Findings : Certain derivatives displayed potent cytotoxic effects with IC50 values significantly lower than those of standard chemotherapeutic agents .

Structure-Activity Relationship (SAR)

The biological activity of 1,6-Dimethyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylic acid can be influenced by structural modifications:

• Trifluoromethyl Group : Enhances lipophilicity and potentially increases membrane permeability.
• Carboxylic Acid Group : Contributes to hydrogen bonding interactions with biological targets, enhancing binding affinity .

Case Studies

Several case studies have documented the efficacy of this compound in various applications:

• Anticancer Activity : A study demonstrated that specific derivatives inhibited cell proliferation in vitro more effectively than traditional treatments.

  "The most active compounds showed significant inhibition rates in all tested cancer cell lines" .

• Antimicrobial Efficacy : Another investigation focused on the electrocarboxylation method to synthesize novel derivatives which showed enhanced antimicrobial properties compared to their precursors .